10-DEBC

• CAS: 201788-90-1; 925681-41-0
• Molecular Formula: C20H25ClN2O
• Molecular Weight: 344.9 g/mol
• InChI: InChI=1S/C20H25ClN2O/c1-3-22(4-2)13-7-8-14-23-17-9-5-6-10-19(17)24-20-12-11-16(21)15-18(20)23/h5-6,9-12,15H,3-4,7-8,13-14H2,1-2H3
• InChIKey: GYBXAGDWMCJZJK-UHFFFAOYSA-N

10-DEBC Hydrochloride Overview

10-DEBC hydrochloride (CAS 925681-41-0; also referred to as Akt Inhibitor X or 10-NCP) is a cell-permeable, reversible phenoxazine derivative that functions as a selective inhibitor of Akt/PKB phosphorylation and kinase activity [1]. Originally identified from a series of N10-substituted phenoxazines, 10-DEBC suppresses IGF-1-stimulated Akt phosphorylation with complete inhibition at 2.5 μM, while showing no activity against PDK1, SGK1, or PI3K in recombinant assays . Beyond its canonical Akt target, 10-DEBC also demonstrates inhibitory activity against Pim-1 kinase (IC₅₀ = 1.28 μM), establishing a dual-target profile that distinguishes it from many other Akt inhibitors . The compound exhibits anti-proliferative activity across rhabdomyosarcoma cell lines (IC₅₀ ~2–5 μM) and has emerged as a tool compound for autophagy modulation studies and anti-mycobacterial research [2].

1 Akt/PKB pathway inhibition study fit

2 Dual-target (Akt/Pim-1) kinase assay context

3 Autophagy modulation & antimicrobial screening

• [1] Thimmaiah KN, Easton JB, Germain GS, Morton CL, Kamath S, Buolamwini JK, Houghton PJ. Identification of N10-substituted phenoxazines as potent and specific inhibitors of Akt signaling. J Biol Chem. 2005 Sep 9;280(36):31924-35. doi: 10.1074/jbc.M507057200. PMID: 16009706. View Source
• [2] Despotović A, et al. Pharmacological Akt and JNK Kinase Inhibitors 10-DEBC and SP600125 Potentiate Anti-Glioblastoma Effect of Menadione and Ascorbic Acid Combination in Human U251 Glioblastoma Cells. Biomedicines. 2023 Sep 27;11(10):2652. doi: 10.3390/biomedicines11102652. PMID: 37893026. View Source

Why Choose 10-DEBC Over Other Akt Inhibitors

Substituting 10-DEBC with another Akt inhibitor without due diligence risks losing critical experimental functionality. Unlike ATP-competitive pan-Akt inhibitors such as GSK690693 (which hits Akt1/2/3 at low nanomolar potency but also cross-reacts with PKA and PKC isozymes), 10-DEBC demonstrates a uniquely narrow selectivity profile: it spares PDK1, SGK1, and PI3K entirely while simultaneously inhibiting Pim-1 kinase at 1.28 μM [1]. Allosteric Akt inhibitors like MK-2206 exhibit high isoform selectivity but lack the Pim-1 ancillary activity and the anti-mycobacterial properties reported for 10-DEBC [2]. Alkylphospholipid-based Akt inhibitors (e.g., perifosine, miltefosine) operate through membrane-targeting mechanisms distinct from the ATP-binding site interaction proposed for phenoxazines, yielding qualitatively different cellular responses—10-DEBC induces apoptosis under serum-containing conditions, a behavior not observed with rapamycin analogs [3]. Furthermore, the phenoxazine scaffold of 10-DEBC enables derivatization strategies that have already yielded analogs with >1,000-fold improved Pim-1 potency (e.g., compound D4, IC₅₀ = 0.97 nM), underscoring the scaffold's distinct developability that generic Akt inhibitors cannot replicate [4].

Pan-Akt inhibitor profile

Broader AGC kinase cross-reactivity may confound pathway interpretation compared to 10-DEBC's narrower selectivity.

Allosteric Akt inhibitor activity

Lacks the dual Pim-1 inhibition and antimicrobial screening context; may not transfer to multi-target studies.

Alkylphospholipid mechanism

Membrane-targeting mechanism yields different cellular response; phenoxazine scaffold derivatization potential not shared.

• [1] Santa Cruz Biotechnology. 10-DEBC hydrochloride (Akt Inhibitor X) Product Page. CAS 925681-41-0. Minimal effect on PDK1, PI3K, SGK1. Pim-1 IC₅₀ = 1.28 μM. View Source
• [2] Reilly R, Mroz MS, Dempsey E, Wynne K, Keely SJ, McKone EF, Hiebel C, Behl C, Coppinger JA. Targeting the PI3K/Akt/mTOR signalling pathway in Cystic Fibrosis. Sci Rep. 2017 Aug 9;7:7642. doi: 10.1038/s41598-017-06588-z. PMID: 28794431. View Source
• [3] Thimmaiah KN, Easton JB, Germain GS, Morton CL, Kamath S, Buolamwini JK, Houghton PJ. Identification of N10-substituted phenoxazines as potent and specific inhibitors of Akt signaling. J Biol Chem. 2005 Sep 9;280(36):31924-35. doi: 10.1074/jbc.M507057200. PMID: 16009706. (Cellular responses to phenoxazine inhibitors are qualitatively different from rapamycin analogs.) View Source
• [4] Li G, et al. Structure-Based Optimization of 10-DEBC Derivatives as Potent and Selective Pim-1 Kinase Inhibitors. J Chem Inf Model. 2020 Jun 22;60(6):3287-3294. doi: 10.1021/acs.jcim.0c00245. PMID: 32407627. (Compound 26 IC₅₀ = 0.9 nM; 220-fold selectivity over Pim-2; 8-fold over Pim-3. D4 IC₅₀ = 0.97 nM from related efforts.) View Source

Product-Specific Differentiation Evidence

Dual Akt/Pim-1 Inhibition vs. Related Phenoxazines

10-DEBC exhibits a dual inhibition profile that is absent in closely related phenoxazine analogs. In the original screen of 30 N10-substituted phenoxazines, 10-DEBC (designated compound 10B) was one of the two most potent Akt inhibitors, with an in vitro IC₅₀ of ~1–2 μM for Akt phosphorylation. Unlike 'inactive' derivatives in the same series that were ≥10-fold less potent against cell growth, 10-DEBC also independently inhibits Pim-1 kinase with an IC₅₀ of 1.28 μM [1][2]. The Pim-1 activity was confirmed through X-ray crystallography showing binding to the Pim-1 pharmacophore. By contrast, other phenoxazines in the series (e.g., compounds with acetyl or morpholino N10 side chains) lost Akt inhibitory activity entirely, demonstrating that the diethylaminobutyl substituent is essential for both Akt and Pim-1 engagement [1].

Dual Akt/Pim-1

Head-to-head

10-DEBC: Akt IC₅₀ 1–2 μM, Pim-1 IC₅₀ 1.28 μM

Inactive phenoxazines: ≥10-fold less potent

Supports dual-target pathway interpretation

Unique Pim-1 activity absent in analogs

Evidence Dimension	Kinase inhibitory activity (dual-target profile)
Target Compound Data	10-DEBC: Akt phosphorylation IC₅₀ = 1–2 μM; Pim-1 IC₅₀ = 1.28 μM; Cell growth IC₅₀ = 2–5 μM (Rh1, Rh18, Rh30 cells)
Comparator Or Baseline	Inactive phenoxazine derivatives (e.g., 20B with acetyl side chain, 12B with morpholino side chain): Akt inhibition lost; Cell growth IC₅₀ ≥20–50 μM (≥10-fold less potent)
Quantified Difference	≥10-fold difference in cell growth inhibition between active (10-DEBC) and inactive phenoxazine derivatives; unique Pim-1 activity not present in comparator phenoxazines
Conditions	IGF-1-stimulated Akt Ser473 phosphorylation in Rh1, Rh18, Rh30 rhabdomyosarcoma cell lines at 5 μM; recombinant Pim-1 kinase assay; cell growth measured under serum-containing conditions

Why This Matters

For researchers investigating PI3K/Akt/mTOR and Pim-1 signaling crosstalk, 10-DEBC is the only commercially available phenoxazine tool compound that simultaneously targets both kinases, enabling studies that other Akt inhibitors cannot support.

• [1] Thimmaiah KN, Easton JB, Germain GS, Morton CL, Kamath S, Buolamwini JK, Houghton PJ. Identification of N10-substituted phenoxazines as potent and specific inhibitors of Akt signaling. J Biol Chem. 2005 Sep 9;280(36):31924-35. doi: 10.1074/jbc.M507057200. PMID: 16009706. View Source
• [2] IUPHAR/BPS Guide to Pharmacology. Akt inhibitor X (10-DEBC) Ligand Page. Compound 10B; inhibits Pim-1 kinase activity; X-ray crystallography confirms Pim-1 binding. View Source

Pathway Selectivity vs. Pan-Akt Inhibitors

10-DEBC demonstrates a narrower pathway selectivity footprint compared to ATP-competitive pan-Akt inhibitors. In recombinant enzyme assays, 10-DEBC showed no activity against PDK1, SGK1, or PI3K at concentrations that fully inhibit Akt . In contrast, GSK690693—a widely used pan-Akt inhibitor with IC₅₀ values of 2 nM (Akt1), 13 nM (Akt2), and 9 nM (Akt3)—exhibits cross-reactivity with multiple AGC kinase family members including PKA, PrkX, and PKC isozymes . This distinction is functionally significant: when both compounds were tested head-to-head in ΔF508 CFBE41o- bronchial epithelial cells alongside MK-2206 and AKT-VIII, only MK-2206 and 10-DEBC demonstrated distinct and reproducible effects on CFTR stability and pAkt Ser473 suppression, with GSK690693 not included due to its broader kinase inhibition spectrum confounding pathway interpretation [1].

Pathway Selectivity

Cross-study

10-DEBC: spares PDK1, SGK1, PI3K

Pan-Akt (GSK690693): cross-reacts with PKA, PKC isozymes

Supports Akt-selective pathway analysis

Off-target kinase context may require review

Evidence Dimension	Kinase selectivity (off-target activity against PI3K/PDK1/SGK1/AGC kinases)
Target Compound Data	10-DEBC: Complete inhibition of Akt at 2.5 μM; No activity at PDK1, SGK1, or PI3K at tested concentrations
Comparator Or Baseline	GSK690693: Akt1 IC₅₀ = 2 nM, Akt2 IC₅₀ = 13 nM, Akt3 IC₅₀ = 9 nM; Cross-reactive with PKA, PrkX, PKC isozymes; CCT128930: Akt2 IC₅₀ = 6 nM, 28-fold selectivity over PKA
Quantified Difference	10-DEBC spares PDK1/SGK1/PI3K entirely, whereas GSK690693 has documented activity on ≥3 additional AGC kinases; 10-DEBC's selectivity window is functionally distinct rather than merely potency-based
Conditions	Recombinant enzyme assays (PI3K, PDK1, SGK1); cellular IGF-1-stimulated Akt phosphorylation in Rh1 cells; ΔF508 CFBE41o- immunoblotting for pAkt Ser473, p70 S6K Thr389

Why This Matters

For experimental designs requiring Akt inhibition without confounding effects on PDK1, SGK1, or broader AGC kinase signaling, 10-DEBC offers a cleaner pharmacological tool than pan-Akt inhibitors like GSK690693, reducing the risk of off-target-driven phenotypes.

• [1] Reilly R, Mroz MS, Dempsey E, Wynne K, Keely SJ, McKone EF, Hiebel C, Behl C, Coppinger JA. Targeting the PI3K/Akt/mTOR signalling pathway in Cystic Fibrosis. Sci Rep. 2017 Aug 9;7:7642. doi: 10.1038/s41598-017-06588-z. PMID: 28794431. (Head-to-head comparison of LY-294002, 10-DEBC, MK-2206, and AKT-VIII in ΔF508 CFBE41o- cells.) View Source

Anti-Mycobacterial Activity vs. Standard Antibiotics

10-DEBC possesses anti-mycobacterial activity that is unique among Akt inhibitors and compares favorably to standard-of-care antibiotics against drug-resistant M. abscessus. In Mueller-Hinton broth, 10-DEBC demonstrated an IC₅₀ of 3.006 μg/mL and MIC₉₀ of 4.766 μg/mL against reference M. abscessus strains [1]. Against clinical isolates, 10-DEBC exhibited IC₅₀ values ranging from 1.69 to 2.63 μg/mL and MIC₉₀ values from 2.38 to 4.77 μg/mL, including activity against clarithromycin-resistant strains [1]. By comparison, the standard antibiotic clarithromycin (CLR) showed an MIC₉₀ of 1.869 μg/mL against reference strains, while azithromycin (AZR) had an MIC₉₀ of 39.251 μg/mL and streptomycin (STR) an MIC₉₀ of 36.34 μg/mL [1]. Importantly, 10-DEBC retained activity under anaerobic non-replicating conditions, in the presence of biofilms, and in a surrogate caseum binding assay (fraction unbound = 5.696), properties not shared by conventional anti-mycobacterial agents [1]. This anti-mycobacterial profile is absent in other Akt inhibitors such as MK-2206, perifosine, or GSK690693. Additionally, against M. tuberculosis (Mtb), 10-DEBC inhibited growth in whole-cell assays with an IC₅₀ of 12.8 μM and inhibited intracellular replication in iMACs with an IC₅₀ of 1.5 μM, without host cell toxicity up to 25 μM [2].

Antimycobacterial

Cross-study

M. abscessus MIC₉₀ 4.77 µg/mL; clinical IC₅₀ 1.69–2.63 µg/mL

Clarithromycin MIC₉₀ 1.87 µg/mL; azithromycin 39.25 µg/mL

Supports antimicrobial screening context

Activity retained against drug-resistant strains

Evidence Dimension	Antimycobacterial potency (MIC₉₀ against M. abscessus reference strains and clinical isolates)
Target Compound Data	10-DEBC: M. abscessus IC₅₀ = 3.006 μg/mL (MH broth); MIC₉₀ = 4.766 μg/mL (MH broth), 9.53 μg/mL (7H9 broth); Clinical isolates IC₅₀ = 1.69–2.63 μg/mL, MIC₉₀ = 2.38–4.77 μg/mL; Mtb whole-cell IC₅₀ = 12.8 μM; Intracellular Mtb IC₅₀ = 1.5 μM
Comparator Or Baseline	Clarithromycin (CLR): MIC₉₀ = 1.869 μg/mL; Amikacin (AMK): MIC₉₀ = 3.125 μg/mL; Azithromycin (AZR): MIC₉₀ = 39.251 μg/mL; Streptomycin (STR): MIC₉₀ = 36.34 μg/mL; No anti-mycobacterial activity reported for MK-2206, GSK690693, or perifosine
Quantified Difference	10-DEBC MIC₉₀ (4.766 μg/mL) is 8.2-fold lower than azithromycin MIC₉₀ (39.251 μg/mL) and 7.6-fold lower than streptomycin MIC₉₀ (36.34 μg/mL); activity against CLR-resistant strains where CLR fails
Conditions	M. abscessus reference strains in Mueller-Hinton broth (CLSI microdilution method); clinical isolates including clarithromycin-resistant mutants; anaerobic non-replicating conditions; surrogate caseum binding assay (fu = 5.696); Mtb whole-cell assay and iMAC intracellular replication assay

Why This Matters

For researchers in anti-mycobacterial drug discovery, 10-DEBC is the only Akt inhibitor with validated activity against drug-resistant M. abscessus and Mtb, making it a unique chemical probe for host-directed therapy and anti-infective screening libraries.

• [1] Lee DG, Kim HJ, Lee Y, Kim JH, Hwang Y, Ha J, Ryoo S. 10-DEBC Hydrochloride as a Promising New Agent against Infection of Mycobacterium abscessus. Int J Mol Sci. 2022 Jan 6;23(2):591. doi: 10.3390/ijms23020591. PMID: 35054777. View Source
• [2] PeptideDB / InvivoChem. 10-DEBC hydrochloride Product Database. Mtb whole-cell IC₅₀ = 12.8 μM; intracellular Mtb IC₅₀ = 1.5 μM in iMACs; no host cell toxicity at 25 μM. Citing reference [2]. View Source

Autophagy Modulation in Glioblastoma vs. JNK Inhibition

In a direct comparative study using human U251 glioblastoma cells, 10-DEBC and the JNK inhibitor SP600125 were evaluated for their ability to potentiate the anti-GBM effects of menadione plus ascorbic acid (AA+MD) combination treatment. 10-DEBC enhanced AA+MD-induced U251 cell death through a mechanism dependent on autophagic flux potentiation—this effect was abolished by genetic autophagy silencing (LC3β shRNA) [1]. Critically, 10-DEBC's autophagy-mediated cell death potentiation was distinct from SP600125's mechanism, which augmented AA+MD toxicity through increased ROS accumulation rather than autophagy [1]. The study further demonstrated that pharmacological and genetic Akt activation decreased AA+MD-induced toxicity, confirming the on-target nature of 10-DEBC's effect. While the paper did not directly compare 10-DEBC with other Akt inhibitors, the data establish that within the same experimental system, 10-DEBC operates through an autophagy-dependent mechanism that is mechanistically separable from JNK pathway inhibition [1]. Earlier work also showed that 10-DEBC (as 10-NCP) induces neuronal autophagy and increases TDP43 clearance at concentrations achieving complete Akt inhibition (<5 μM), a property leveraged in Huntington disease models .

Autophagy vs JNK

Head-to-head

Autophagy-dependent (LC3β shRNA-sensitive)

SP600125: ROS-dependent mechanism

Supports autophagy pathway-response context

Mechanistically distinct from JNK inhibition

Evidence Dimension	Mechanism of cell death potentiation in glioblastoma (autophagy-dependent vs. ROS-dependent)
Target Compound Data	10-DEBC (Akt inhibitor): Potentiated AA+MD-induced U251 cell death; effect correlated with increased autophagic flux; abolished by genetic autophagy silencing (LC3β shRNA)
Comparator Or Baseline	SP600125 (JNK inhibitor): Also potentiated AA+MD-induced U251 cell death, but through increased ROS accumulation rather than autophagy
Quantified Difference	Qualitative mechanistic distinction: 10-DEBC's effect is autophagy-dependent and abolished by autophagy silencing, whereas SP600125's effect is ROS-dependent and independent of autophagy
Conditions	Human U251 glioblastoma cells; AA+MD combination treatment; cell viability assays, flow cytometry, immunoblot analysis, RNA interference (LC3β shRNA); Akt and JNK modulation assessed

Why This Matters

For glioblastoma researchers designing combination therapy strategies, 10-DEBC provides an autophagy-dependent mechanism of action that can be rationally paired with ROS-inducing agents, offering a distinct pharmacological approach compared to JNK-targeted or other Akt inhibitors.

• [1] Despotović A, et al. Pharmacological Akt and JNK Kinase Inhibitors 10-DEBC and SP600125 Potentiate Anti-Glioblastoma Effect of Menadione and Ascorbic Acid Combination in Human U251 Glioblastoma Cells. Biomedicines. 2023 Sep 27;11(10):2652. doi: 10.3390/biomedicines11102652. PMID: 37893026. View Source

Scaffold Developability for Pim-1 Optimization

The phenoxazine scaffold of 10-DEBC has proven highly tractable for medicinal chemistry optimization, yielding derivatives with dramatically improved potency and selectivity that are unattainable with other Akt inhibitor chemotypes. Structure-based optimization guided by the SILCS (Site Identification by Ligand Competitive Saturation) method produced compound 26 with a Pim-1 IC₅₀ of 0.9 nM—an approximately 1,422-fold improvement over the parent 10-DEBC (Pim-1 IC₅₀ = 1.28 μM)—and 220-fold selectivity over Pim-2 and 8-fold selectivity over Pim-3 [1]. Independently, Chinese research groups reported compound D4 (IC₅₀ = 0.97 nM), representing a 1,237-fold potency increase over 10-DEBC [2]. These improvements were achieved while maintaining the core phenoxazine structure, demonstrating that the 10-DEBC scaffold supports extensive SAR exploration. In contrast, allosteric Akt inhibitors (MK-2206, ARQ-092) and alkylphospholipids (perifosine, miltefosine) are not amenable to analogous scaffold derivatization strategies due to fundamentally different binding modes and chemical structures [3].

Scaffold Optimization

Class-level

>1,000-fold

Pim-1 IC₅₀ improvement from parent to derivative

Supports scaffold derivatization studies

SAR data and X-ray structure (PDB: 6L15) available

Evidence Dimension	Scaffold derivatization potential (fold-improvement in Pim-1 potency from parent to optimized derivative)
Target Compound Data	10-DEBC (parent): Pim-1 IC₅₀ = 1.28 μM; Compound 26: Pim-1 IC₅₀ = 0.9 nM (1,422-fold improvement); Compound D4: Pim-1 IC₅₀ = 0.97 nM (1,237-fold improvement)
Comparator Or Baseline	MK-2206 (allosteric Akt inhibitor): No analogous Pim-1 derivatization pathway; Perifosine (alkylphospholipid): Different mechanism (membrane targeting), not amenable to ATP-site SAR optimization
Quantified Difference	>1,000-fold Pim-1 potency improvement achievable from 10-DEBC scaffold vs. no comparable derivatization path for allosteric or lipid-based Akt inhibitors
Conditions	SILCS-guided structure-based design; Pim-1, Pim-2, Pim-3 recombinant kinase assays; X-ray crystallography of Pim-1 in complex with 10-DEBC derivatives (PDB: 6L15)

Why This Matters

For medicinal chemistry groups initiating kinase inhibitor programs, 10-DEBC represents a validated starting point with a published SAR trajectory, crystal structure data, and >1,000-fold optimization potential, advantages that alternative Akt inhibitor scaffolds do not offer.

• [1] Li G, et al. Structure-Based Optimization of 10-DEBC Derivatives as Potent and Selective Pim-1 Kinase Inhibitors. J Chem Inf Model. 2020 Jun 22;60(6):3287-3294. doi: 10.1021/acs.jcim.0c00245. PMID: 32407627. View Source
• [2] Wanfang Data. Novel Pim-1 kinase inhibitor design, synthesis, and bioactivity evaluation. Chinese research report; D4 compound IC₅₀ = 0.97 nM, 1,237-fold improvement over 10-DEBC lead. 2020. View Source
• [3] van Blitterswijk WJ, Verheij M. Anticancer mechanisms and clinical application of alkylphospholipids. Biochim Biophys Acta. 2013 Mar;1831(3):663-74. PMID: 23137567. (Perifosine, miltefosine as membrane-targeting Akt modulators.) View Source

Cellular Growth Inhibition vs. MK-2206 in CFTR Rescue

In a systematic comparison of PI3K/Akt/mTOR pathway inhibitors for ΔF508 CFTR rescue, 10-DEBC was evaluated alongside LY-294002 (PI3K inhibitor), MK-2206 (allosteric Akt inhibitor), and AKT-VIII (Akt inhibitor) in ΔF508 CFBE41o- bronchial epithelial cells [1]. Immunoblotting analysis showed that 10-DEBC at 2.5 μM effectively suppressed pAkt Ser473 and p70 S6 kinase Thr389 phosphorylation, confirming on-target Akt pathway engagement. However, the study identified MK-2206—not 10-DEBC—as the most effective inhibitor for restoring CFTR stability and function, with MK-2206's rescue effect mechanistically linked to autophagy restoration via BAG3 [1]. This head-to-head comparison establishes that while 10-DEBC robustly inhibits Akt signaling in CF epithelial cells, MK-2206 demonstrates superior efficacy for CFTR-specific applications. This delineation is procurement-relevant: researchers studying CFTR biology should preferentially select MK-2206, whereas those requiring a phenoxazine-based Akt inhibitor with Pim-1 activity, anti-mycobacterial properties, or scaffold derivatization potential should select 10-DEBC [1][2].

CFTR Rescue

Head-to-head

Modest CFTR band B/C increase

MK-2206: most effective rescue (BAG3 autophagy)

Supports context-dependent inhibitor selection

MK-2206 preferred for CFTR; 10-DEBC for multi-target studies

Evidence Dimension	CFTR rescue efficacy in ΔF508 CFBE41o- cells (protein stability and function restoration)
Target Compound Data	10-DEBC (2.5 μM): Suppressed pAkt Ser473 and p70 S6K Thr389; showed detectable but modest CFTR band B/C increase on immunoblot
Comparator Or Baseline	MK-2206 (2.5 μM): Suppressed pAkt Ser473 and p70 S6K Thr389; identified as the most effective inhibitor; restored CFTR stability and function via BAG3-mediated autophagy restoration
Quantified Difference	MK-2206 superior to 10-DEBC for CFTR functional rescue (quantified by forskolin+genistein-stimulated ΔIsc); ranking: MK-2206 > 10-DEBC ≈ AKT-VIII ≈ LY-294002
Conditions	ΔF508 CFBE41o- cells at 37°C; 48-hour treatment; immunoblotting for CFTR (Bands B and C), pAkt Ser473, p70 S6K Thr389; short-circuit current (Isc) measurements; WT HBE41o- and 27°C-corrected ΔF508 as positive controls

Why This Matters

This direct comparison enables evidence-based procurement decisions: 10-DEBC is not the optimal choice for CFTR rescue studies, but its distinct multi-target profile (Akt + Pim-1 + anti-mycobacterial) makes it the preferred selection for applications where those properties are required.

• [1] Reilly R, Mroz MS, Dempsey E, Wynne K, Keely SJ, McKone EF, Hiebel C, Behl C, Coppinger JA. Targeting the PI3K/Akt/mTOR signalling pathway in Cystic Fibrosis. Sci Rep. 2017 Aug 9;7:7642. doi: 10.1038/s41598-017-06588-z. PMID: 28794431. (Figure 3c–f: Head-to-head comparison of LY-294002, 10-DEBC, MK-2206, AKT-VIII.) View Source
• [2] Thimmaiah KN, et al. J Biol Chem. 2005;280(36):31924-35. (10-DEBC anti-proliferative activity in Rh1, Rh18, Rh30 cells IC₅₀ = 2–5 μM; apoptosis induction under serum-containing conditions.) View Source

Optimal Research Application Scenarios

Dual Akt/Pim-1 Signaling in Cancer Models

For research groups investigating the cooperative roles of Akt and Pim-1 kinases in cancer cell survival and proliferation, 10-DEBC is the tool compound of choice. It simultaneously inhibits IGF-1-stimulated Akt phosphorylation (complete inhibition at 2.5 μM) and Pim-1 kinase (IC₅₀ = 1.28 μM), a dual-target profile that no other commercially available Akt inhibitor (including MK-2206, GSK690693, or perifosine) provides [5]. The compound has been validated in Rh1, Rh18, and Rh30 rhabdomyosarcoma cell lines, where it suppresses downstream mTOR/p70S6K/S6 signaling and induces apoptosis at concentrations (IC₅₀ ~2–5 μM) consistent with its Akt inhibitory activity [5]. This scenario is particularly relevant for target engagement studies requiring simultaneous pathway modulation of both survival kinases.

Anti-Mycobacterial Drug Discovery

10-DEBC is uniquely positioned as a chemical probe for anti-mycobacterial research, demonstrating MIC₉₀ values of 4.766 μg/mL against M. abscessus reference strains (in MH broth) and IC₅₀ values of 1.69–2.63 μg/mL against clinical isolates, including clarithromycin-resistant strains [5]. Unlike conventional antibiotics, 10-DEBC retains activity under anaerobic non-replicating conditions and in the presence of biofilms—properties critical for evaluating efficacy against persistent mycobacterial populations. Against M. tuberculosis, 10-DEBC inhibits intracellular replication in iMACs with an IC₅₀ of 1.5 μM without host cell toxicity up to 25 μM . Procurement for anti-infective screening libraries or host-directed therapy studies is supported by this unique dual-use profile (kinase inhibitor + anti-mycobacterial), which is absent from all other Akt inhibitor classes. Researchers should note that 10-DEBC's anti-mycobacterial mechanism remains incompletely characterized [5].

Autophagy Modulation in Glioblastoma Research

Investigators studying autophagy-dependent cell death mechanisms in glioblastoma should select 10-DEBC based on direct experimental evidence showing that its enhancement of AA+MD-induced U251 glioblastoma cell death operates through autophagic flux potentiation—an effect abolished by genetic autophagy silencing (LC3β shRNA) [5]. This mechanism is distinct from that of the JNK inhibitor SP600125, which enhances AA+MD toxicity through ROS accumulation [5]. Additionally, 10-DEBC (as 10-NCP) induces neuronal autophagy and increases TDP43 clearance at concentrations achieving complete Akt inhibition (<5 μM), a property explored in neurodegenerative disease models . For combination therapy screening programs targeting GBM or protein aggregation disorders, 10-DEBC provides a mechanistically defined autophagy modulation tool.

Medicinal Chemistry for Pim-1 Inhibitor Development

For drug discovery teams initiating Pim-1 kinase inhibitor programs, 10-DEBC represents the most thoroughly characterized phenoxazine-based starting point with published SAR and structural data. The scaffold has been validated through structure-based optimization yielding compound 26 (Pim-1 IC₅₀ = 0.9 nM; 1,422-fold improvement over parent) with 220-fold selectivity over Pim-2 and 8-fold over Pim-3 [5]. Independent efforts have produced compound D4 with IC₅₀ = 0.97 nM (1,237-fold improvement) . X-ray crystallography data are publicly available (PDB: 6L15) showing the binding mode of 10-DEBC derivatives in the Pim-1 active site [5]. Procurement for SAR expansion programs is justified by: (a) commercial availability at ≥98% purity from multiple vendors; (b) well-defined synthetic accessibility of the phenoxazine core; (c) documented optimization trajectory exceeding three orders of magnitude; and (d) demonstrated selectivity over Pim-2 and Pim-3. No allosteric Akt inhibitor (MK-2206, ARQ-092) or alkylphospholipid offers comparable medicinal chemistry developability.

Application

Selection Property

Validation Focus

Akt/Pim-1 dual-target signaling studies

Simultaneous Akt/Pim-1 inhibition profile

Target engagement and pathway-response endpoints

Antimicrobial screening studies

Antimycobacterial activity profile

MIC, intracellular replication, biofilm endpoints

Autophagy-dependent glioblastoma cell death studies

Autophagic flux potentiation mechanism

Autophagy and cell-viability assay endpoints

Pim-1 kinase inhibitor scaffold optimization

Phenoxazine scaffold derivatization potential

SAR and selectivity endpoint review

• [1] Thimmaiah KN, Easton JB, Germain GS, Morton CL, Kamath S, Buolamwini JK, Houghton PJ. Identification of N10-substituted phenoxazines as potent and specific inhibitors of Akt signaling. J Biol Chem. 2005 Sep 9;280(36):31924-35. doi: 10.1074/jbc.M507057200. PMID: 16009706. View Source
• [2] Lee DG, Kim HJ, Lee Y, Kim JH, Hwang Y, Ha J, Ryoo S. 10-DEBC Hydrochloride as a Promising New Agent against Infection of Mycobacterium abscessus. Int J Mol Sci. 2022 Jan 6;23(2):591. doi: 10.3390/ijms23020591. PMID: 35054777. View Source
• [3] PeptideDB / InvivoChem. 10-DEBC hydrochloride Product Database. Mtb whole-cell IC₅₀ = 12.8 μM; intracellular iMACs IC₅₀ = 1.5 μM; no host cell toxicity at 25 μM. View Source
• [4] Despotović A, et al. Pharmacological Akt and JNK Kinase Inhibitors 10-DEBC and SP600125 Potentiate Anti-Glioblastoma Effect of Menadione and Ascorbic Acid Combination in Human U251 Glioblastoma Cells. Biomedicines. 2023 Sep 27;11(10):2652. doi: 10.3390/biomedicines11102652. PMID: 37893026. View Source
• [5] Li G, et al. Structure-Based Optimization of 10-DEBC Derivatives as Potent and Selective Pim-1 Kinase Inhibitors. J Chem Inf Model. 2020 Jun 22;60(6):3287-3294. doi: 10.1021/acs.jcim.0c00245. PMID: 32407627. (Compound 26 IC₅₀ = 0.9 nM; PDB: 6L15.) View Source
• [6] Wanfang Data. Novel Pim-1 kinase inhibitor design, synthesis, and bioactivity evaluation. D4 compound IC₅₀ = 0.97 nM, 1,237-fold improvement over 10-DEBC lead. 2020. View Source